1-(4-Bromo-butyloxy)-4-(methylthio)-benzene

• Molecular Formula: C11H15BrOS
• Molecular Weight: 275.21 g/mol
• IUPAC Name: 1-(4-bromobutoxy)-4-methylsulfanylbenzene
• InChI: InChI=1S/C11H15BrOS/c1-14-11-6-4-10(5-7-11)13-9-3-2-8-12/h4-7H,2-3,8-9H2,1H3
• InChI Key: KYXVWWDJGOJMER-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)OCCCCBr

Description

1-(4-Bromo-butyloxy)-4-(methylthio)-benzene is a useful research compound. Its molecular formula is C11H15BrOS and its molecular weight is 275.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7.0 g (0.05 mol) of 4-(methylthio)phenol are stirred in 80 cc of absolute dimethylformamide for 30 minutes with 2.8 g (0.05 mol) of pulverized potassium hydroxide. 16.2 g (0.075 mol) of 1,4-dibromo butane are added dropwise over the course of 15 minutes and the mixture is stirred at 20° for 16 hours. After the addition of approximately 150 cc of water, the reaction mixture is extracted with ether, the extract is washed with ice-cold 1N sodium hydroxide solution and saturated sodium chloride solution, dried over sodium sulphate and evaporated. After chromatography of the residue on silica gel with hexene/ethyl acetate (99:1) and (98:2) and subsequent crystallization from petroleum ether, pure 1-(4-bromo-butyloxy)-4-(methylthio)-benzene is obtained. M.P.: 33°-34° C.